![molecular formula C21H26N2O B5150324 1-acetyl-N-(1,2-diphenylethyl)-4-piperidinamine](/img/structure/B5150324.png)
1-acetyl-N-(1,2-diphenylethyl)-4-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-acetyl-N-(1,2-diphenylethyl)-4-piperidinamine, also known as ACDP, is a synthetic compound that belongs to the class of opioids. It is a potent analgesic, which means it can relieve pain by acting on the central nervous system. ACDP has been studied extensively for its potential use in pain management and as a substitute for other opioids.
Mechanism of Action
1-acetyl-N-(1,2-diphenylethyl)-4-piperidinamine works by binding to specific opioid receptors in the brain and spinal cord. This binding activates a series of biochemical events that ultimately result in the relief of pain. This compound has a high affinity for the mu-opioid receptor, which is the primary target for most opioids.
Biochemical and Physiological Effects:
This compound has a range of effects on the body, both beneficial and detrimental. It can relieve pain, induce sedation, and cause respiratory depression. This compound can also cause nausea, vomiting, and constipation. Long-term use of this compound can lead to tolerance, dependence, and addiction.
Advantages and Limitations for Lab Experiments
1-acetyl-N-(1,2-diphenylethyl)-4-piperidinamine has several advantages for use in lab experiments. It is a potent analgesic, which makes it useful for studying pain pathways. This compound also has a high affinity for the mu-opioid receptor, which makes it a useful tool for studying opioid receptor pharmacology. However, this compound has limitations in that it can cause respiratory depression and other adverse effects, which can complicate experiments.
Future Directions
There are several future directions for research on 1-acetyl-N-(1,2-diphenylethyl)-4-piperidinamine. One area of interest is the development of new analogs of this compound that have improved pharmacological properties, such as reduced side effects. Another area of interest is the study of this compound's effects on other systems in the body, such as the immune system and the cardiovascular system. Finally, there is a need for further research on the potential use of this compound in pain management, particularly as a substitute for other opioids.
Synthesis Methods
The synthesis of 1-acetyl-N-(1,2-diphenylethyl)-4-piperidinamine involves the reaction of 1,2-diphenylethylamine with acetic anhydride and piperidine under controlled conditions. The resulting compound is purified using various techniques, including recrystallization and chromatography.
Scientific Research Applications
1-acetyl-N-(1,2-diphenylethyl)-4-piperidinamine has been the subject of numerous studies due to its potential use in pain management. It has been found to be effective in treating various types of pain, including neuropathic pain, cancer pain, and postoperative pain. This compound has also been studied for its potential use as a substitute for other opioids, such as morphine and fentanyl.
Properties
IUPAC Name |
1-[4-(1,2-diphenylethylamino)piperidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O/c1-17(24)23-14-12-20(13-15-23)22-21(19-10-6-3-7-11-19)16-18-8-4-2-5-9-18/h2-11,20-22H,12-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKYLOUGVTGSBTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)NC(CC2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.